
Stability and Storage of
Benzyltrimethylammonium Tribromide: A

Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
Benzyltrimethylammonium

tribromide

Cat. No.: B2537117 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Benzyltrimethylammonium tribromide (BTMA Tribromide) is a versatile and effective

brominating and oxidizing agent used in a variety of organic syntheses.[1][2] Its solid,

crystalline nature makes it a safer and more convenient alternative to liquid bromine.[1] This

guide provides a comprehensive overview of the stability and recommended storage conditions

for Benzyltrimethylammonium tribromide, based on available technical and safety data.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Benzyltrimethylammonium
tribromide is presented in Table 1. Understanding these properties is crucial for safe handling

and storage.

Table 1: Chemical and Physical Properties of Benzyltrimethylammonium Tribromide
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Property Value

Synonyms
BTMABr3, Benzyltrimethylammonium bromide

dibromide

CAS Number 111865-47-5

Molecular Formula C₁₀H₁₆Br₃N

Molecular Weight 389.95 g/mol

Appearance Orange to dark yellow crystalline powder

Melting Point 99-105 °C

Stability Profile
Benzyltrimethylammonium tribromide is generally considered a stable crystalline solid under

normal laboratory conditions.[1][2] However, its stability can be influenced by several

environmental factors.

Thermal Stability
The compound is stable at room temperature. While specific studies on the thermal

degradation kinetics of solid BTMA Tribromide are not readily available in the public domain,

thermal decomposition is known to occur at elevated temperatures, leading to the release of

hazardous products.

Light Sensitivity
Benzyltrimethylammonium tribromide is light-sensitive.[3][4][5] Prolonged exposure to light

can lead to degradation. It is recommended to store the compound in a brown glass container

to protect it from light, especially for long-term storage.[6]

Hygroscopicity
Some sources describe the compound as non-hygroscopic, while others mention it is

hygroscopic.[5][6] To mitigate any potential moisture-related degradation, it is prudent to handle

and store it in a dry environment.
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Stability in Solution
For solutions of Benzyltrimethylammonium tribromide, storage at low temperatures is

recommended to maintain stability. One source suggests that in-solvent storage is viable for up

to 6 months at -80°C and for 1 month at -20°C when sealed and protected from moisture.[7] A

study on the stability of the benzyltrimethylammonium (BTMA) cation in a 2M potassium

hydroxide (KOH) solution at 80°C determined its half-life to be approximately 4 years,

indicating significant stability of the cation in an alkaline environment at this temperature.[3]

Recommended Storage and Handling
Proper storage and handling are paramount to ensure the stability and safety of

Benzyltrimethylammonium tribromide.

Storage Conditions
The recommended storage conditions are summarized in Table 2.

Table 2: Recommended Storage Conditions for Benzyltrimethylammonium Tribromide

Condition Recommendation Rationale

Temperature

Cool, dry place. Room

temperature is generally

acceptable for the solid.[8][9]

For solutions, -20°C to -80°C is

recommended.[7]

To prevent thermal

degradation and maintain the

integrity of solutions.

Light

Store in a tightly sealed, light-

resistant container (e.g., amber

glass bottle).[6]

To prevent photodegradation.

[3][4]

Atmosphere

Store in a well-ventilated area.

[8] Keep container tightly

closed.[8]

To avoid inhalation of dust and

prevent moisture ingress.

Incompatibilities
Store away from strong

oxidizing agents.[3][4]

To prevent hazardous

reactions.
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Handling Precautions
A logical workflow for the safe handling of Benzyltrimethylammonium tribromide is depicted

in the following diagram.

Preparation

Handling

Storage

Don Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Work in a Well-Ventilated Area
(e.g., Fume Hood)

Weigh the Required Amount

Dispense into Reaction Vessel

Clean Spills Promptly Tightly Seal Container

Store in Cool, Dry, Dark Place

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Benzyltrimethylammonium Tribromide.

Potential Degradation Pathways and Products
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Upon degradation, Benzyltrimethylammonium tribromide can decompose into several

hazardous substances.

Hazardous Decomposition Products
Thermal decomposition can lead to the formation of:

Nitrogen oxides (NOx)[3][4]

Carbon monoxide (CO)[3][4]

Carbon dioxide (CO₂)[3][4]

Hydrogen halides (e.g., HBr)[3][4]

Predicted Degradation Pathways
While specific degradation pathways for the solid tribromide are not well-documented, studies

on the benzyltrimethylammonium cation in alkaline solutions suggest two major degradation

pathways:

Benzyl SN2 Pathway: This is predicted to be the dominant degradation pathway, involving a

nucleophilic attack at the benzylic carbon.[7][9]

Methyl SN2 Pathway: This involves a nucleophilic attack on one of the methyl carbons.[9]

The major degradation products identified from the degradation of the BTMA cation in a

potassium hydroxide solution at 160°C were trimethylamine and benzyl alcohol, with

(methoxymethyl)benzene as a minor product.[3]

The following diagram illustrates the potential degradation pathways of the

Benzyltrimethylammonium cation.
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Degradation Pathways

Degradation Products

Benzyltrimethylammonium Cation

Benzyl SN2
(Dominant) Methyl SN2

OH⁻ (Nucleophile)

Benzyl Alcohol Trimethylamine Methanol Benzyldimethylamine

Start: Sample Preparation

Place in Stability Chambers
(Elevated T & RH)

Withdraw Samples at Time Points

Analyze Samples
(Appearance, Assay, Impurities)

Time = t₁, t₂, t₃... Continue until final time point

Data Evaluation
(Arrhenius Plot, Shelf-life Prediction)

End: Stability Report
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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